8-O-methyl-7,9-di-O-acetyl-N-glycolylneuraminic acid
8-O-methyl-7,9-di-O-acetyl-N-glycolylneuraminic acid
Brand Name:
Vulcanchem
CAS No.:
128885-13-2
VCID:
VC0159851
InChI:
InChI=1S/C16H25NO12/c1-7(19)28-6-11(27-3)15(29-8(2)20)14(24)13(17-12(23)5-18)9(21)4-10(22)16(25)26/h9,11,13-15,18,21,24H,4-6H2,1-3H3,(H,17,23)(H,25,26)/t9-,11+,13+,14+,15+/m0/s1
SMILES:
CC(=O)OCC(C(C(C(C(CC(=O)C(=O)O)O)NC(=O)CO)O)OC(=O)C)OC
Molecular Formula:
C16H25NO12
Molecular Weight:
423.37 g/mol
8-O-methyl-7,9-di-O-acetyl-N-glycolylneuraminic acid
CAS No.: 128885-13-2
Main Products
VCID: VC0159851
Molecular Formula: C16H25NO12
Molecular Weight: 423.37 g/mol
| CAS No. | 128885-13-2 |
|---|---|
| Product Name | 8-O-methyl-7,9-di-O-acetyl-N-glycolylneuraminic acid |
| Molecular Formula | C16H25NO12 |
| Molecular Weight | 423.37 g/mol |
| IUPAC Name | (4S,5R,6R,7S,8R)-7,9-diacetyloxy-4,6-dihydroxy-5-[(2-hydroxyacetyl)amino]-8-methoxy-2-oxononanoic acid |
| Standard InChI | InChI=1S/C16H25NO12/c1-7(19)28-6-11(27-3)15(29-8(2)20)14(24)13(17-12(23)5-18)9(21)4-10(22)16(25)26/h9,11,13-15,18,21,24H,4-6H2,1-3H3,(H,17,23)(H,25,26)/t9-,11+,13+,14+,15+/m0/s1 |
| Standard InChIKey | MZSWGZQPIQDMAD-RDXHHOOHSA-N |
| Isomeric SMILES | CC(=O)OC[C@H]([C@H]([C@@H]([C@@H]([C@H](CC(=O)C(=O)O)O)NC(=O)CO)O)OC(=O)C)OC |
| SMILES | CC(=O)OCC(C(C(C(C(CC(=O)C(=O)O)O)NC(=O)CO)O)OC(=O)C)OC |
| Canonical SMILES | CC(=O)OCC(C(C(C(C(CC(=O)C(=O)O)O)NC(=O)CO)O)OC(=O)C)OC |
| Synonyms | 8-O-Me-7,9-di-O-NAc-GcNeu 8-O-methyl-7,9-di-O-acetyl-N-glycolylneuraminic acid MAFN |
| PubChem Compound | 125295 |
| Last Modified | Nov 11 2021 |
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